Hydrangetin

Specification

• CAS No.: 485-90-5
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 7-hydroxy-8-methoxychromen-2-one
• Standard InChI: InChI=1S/C10H8O4/c1-13-10-7(11)4-2-6-3-5-8(12)14-9(6)10/h2-5,11H,1H3
• Standard InChI Key: HAQWEMHXSIRYBE-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC2=C1OC(=O)C=C2)O
• Canonical SMILES: COC1=C(C=CC2=C1OC(=O)C=C2)O

Introduction

Plants of the genus Hydrangea are known for their diverse bioactive compounds, including phenolic compounds, flavonoids, and coumarins. These compounds have been studied for their potential health benefits, including antioxidant, anti-inflammatory, and anticancer properties.

Chemical Constituents of Hydrangea

The chemical constituents of Hydrangea plants include various phenolic compounds, which are known for their antioxidant properties. These compounds can help protect against oxidative stress and inflammation in the body.

Compound Type	Example Compounds	Biological Activity
Phenolic Compounds	Caffeic acid, Quercetin	Antioxidant, Anti-inflammatory
Flavonoids	Kaempferol, Isorhapontigenin	Antioxidant, Anti-cancer

Research Findings on Hydrangea Compounds

Research on Hydrangea compounds has shown promising results in various health-related areas:

• Antioxidant Activity: Phenolic compounds from Hydrangea have been shown to exhibit strong antioxidant activity, which can help protect against oxidative stress-related diseases.

• Anti-inflammatory Activity: Flavonoids and phenolic acids in Hydrangea have anti-inflammatory properties, which may help in reducing inflammation and related conditions.

• Anticancer Activity: Some studies suggest that certain compounds from Hydrangea may have anticancer effects by inhibiting cancer cell proliferation and inducing apoptosis.